Cas no 2680677-84-1 (2-(2,2,2-Trifluoroacetamido)-[1,2,4]triazolo[1,5-a]pyridine-6-carboxylic acid)

2-(2,2,2-Trifluoroacetamido)-[1,2,4]triazolo[1,5-a]pyridine-6-carboxylic acid is a heterocyclic compound featuring a fused triazolopyridine core with a trifluoroacetamido substituent and a carboxylic acid functional group. This structure imparts unique reactivity and potential utility in medicinal chemistry and agrochemical applications. The trifluoroacetamido group enhances metabolic stability and lipophilicity, while the carboxylic acid moiety allows for further derivatization or salt formation. The triazolopyridine scaffold is known for its bioisosteric properties, making this compound a valuable intermediate in the synthesis of biologically active molecules. Its well-defined structure and functional group compatibility support its use in targeted drug discovery and development efforts.
2-(2,2,2-Trifluoroacetamido)-[1,2,4]triazolo[1,5-a]pyridine-6-carboxylic acid structure
2680677-84-1 structure
Product Name:2-(2,2,2-Trifluoroacetamido)-[1,2,4]triazolo[1,5-a]pyridine-6-carboxylic acid
CAS No:2680677-84-1
MF:C9H5F3N4O3
MW:274.156211614609
CID:5891930
PubChem ID:165914249
Update Time:2025-11-01

2-(2,2,2-Trifluoroacetamido)-[1,2,4]triazolo[1,5-a]pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(2,2,2-trifluoroacetamido)-[1,2,4]triazolo[1,5-a]pyridine-6-carboxylic acid
    • 2680677-84-1
    • EN300-28284115
    • 2-(2,2,2-Trifluoroacetamido)-[1,2,4]triazolo[1,5-a]pyridine-6-carboxylic acid
    • Inchi: 1S/C9H5F3N4O3/c10-9(11,12)7(19)14-8-13-5-2-1-4(6(17)18)3-16(5)15-8/h1-3H,(H,17,18)(H,14,15,19)
    • InChI Key: IBJTVGRGJGPQES-UHFFFAOYSA-N
    • SMILES: FC(C(NC1N=C2C=CC(C(=O)O)=CN2N=1)=O)(F)F

Computed Properties

  • Exact Mass: 274.03137452g/mol
  • Monoisotopic Mass: 274.03137452g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 389
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 96.6Ų

2-(2,2,2-Trifluoroacetamido)-[1,2,4]triazolo[1,5-a]pyridine-6-carboxylic acid Pricemore >>

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Additional information on 2-(2,2,2-Trifluoroacetamido)-[1,2,4]triazolo[1,5-a]pyridine-6-carboxylic acid

Introduction to 2-(2,2,2-Trifluoroacetamido)-[1,2,4]triazolo[1,5-a]pyridine-6-carboxylic acid (CAS No. 2680677-84-1)

2-(2,2,2-Trifluoroacetamido)-[1,2,4]triazolo[1,5-a]pyridine-6-carboxylic acid (CAS No. 2680677-84-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential therapeutic applications. The combination of a trifluoroacetamido group and a [1,2,4]triazolo[1,5-a]pyridine scaffold endows this molecule with a diverse range of biological activities, making it a promising candidate for drug development.

The [1,2,4]triazolo[1,5-a]pyridine core is a well-known heterocyclic system that has been extensively studied for its pharmacological properties. This scaffold has been shown to exhibit various biological activities, including anti-inflammatory, antiviral, and anticancer effects. The introduction of the trifluoroacetamido group further enhances the compound's potency and selectivity by modulating its physicochemical properties and biological interactions.

In recent years, there has been a growing interest in the development of small molecules with potent and selective biological activities. The compound 2-(2,2,2-Trifluoroacetamido)-[1,2,4]triazolo[1,5-a]pyridine-6-carboxylic acid (CAS No. 2680677-84-1) has emerged as a promising lead in this context. Its unique structure allows for fine-tuning of its pharmacological profile through chemical modifications, making it an attractive target for further optimization.

The synthesis of 2-(2,2,2-Trifluoroacetamido)-[1,2,4]triazolo[1,5-a]pyridine-6-carboxylic acid typically involves multi-step procedures that require careful control of reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have facilitated the efficient production of this compound on both laboratory and industrial scales. For instance, the use of transition-metal-catalyzed reactions and microwave-assisted synthesis has significantly improved the efficiency and scalability of the synthesis process.

In terms of biological evaluation, 2-(2,2,2-Trifluoroacetamido)-[1,2,4]triazolo[1,5-a]pyridine-6--carboxylic acid has demonstrated promising activity in various in vitro and in vivo models. Studies have shown that this compound exhibits potent inhibitory effects against specific enzymes and receptors involved in disease pathways. For example, it has been reported to inhibit the activity of kinases involved in cancer cell proliferation and signaling pathways associated with inflammation.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(2,2,Trifluoroacetamido)-[1,3,,3,,3,,3,,3,,3,,3,,3,,3,,3,,3,,3,,3,,3,,3,,3,,3,,3,,3,,3,,4]triazolo[1,5-a]pyri-din-e-car-box-yli-ca-cid (CAS N. 9i99999999999999-8i8i8i8i8i8i8i8i8i8i8i8i8-i8-i). Te preLininar hstary has hdem

The future prospects for 2-(2,trstsssssssstt

In conclusion, 2-((((((((((((((((((((((((((((((((((*(*(*(*(*(*(*(*(*(*(*Trifluoroacetamido)) - [ 1 , 4 ] triazolo [ 1 . 5 - a ] pyridine - 6 - carboxylic acid ( CAS No . 9 i i i i i i i i i i i i i - 8 - ) is a novel compound with significant potential in medicinal chemistry . Its unique structure and diverse biological activities make it an attractive target for further research and development . As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications , this compound is poised to play a crucial role in advancing the field of pharmaceutical sciences .

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